Cas no 2172175-17-4 (2-({3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)acetic acid)

• Product Name: 2-({3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)acetic acid
• CAS No: 2172175-17-4
• MF: C₂₄H₁₉BrN₂O₆
• MW: 511.321465730667
• CID: 6119024
• PubChem ID: 165879266
• Update Time: 2025-10-31

2-({3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)acetic acid
• 2172175-17-4
• 2-({[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}oxy)acetic acid
• EN300-1515806

• Inchi： 1S/C24H19BrN2O6/c25-20-11-14(23(30)27-33-13-22(28)29)9-10-21(20)26-24(31)32-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： BEWMDAGYGOGFJD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NOCC(=O)O)=O)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 510.04265g/mol
• Monoisotopic Mass: 510.04265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)acetic acid

Research Brief on 2-({3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)acetic acid (CAS: 2172175-17-4)

In recent years, the compound 2-({3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)acetic acid (CAS: 2172175-17-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated phenyl ring, has shown promise in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its utility in bioconjugation and targeted drug delivery. One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of this molecule as a linker for attaching bioactive peptides to nanoparticles. The researchers demonstrated that the bromine atom in the phenyl ring facilitates selective modifications, enabling precise control over conjugation sites. This property is particularly valuable in the development of antibody-drug conjugates (ADCs), where site-specific labeling is critical for maintaining therapeutic efficacy.

Another area of interest is the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras). A 2024 study in ACS Chemical Biology highlighted its application in designing heterobifunctional molecules that degrade target proteins via the ubiquitin-proteasome system. The Fmoc-protected amino group in the compound allows for straightforward incorporation into larger scaffolds, while the carboxylic acid moiety provides a handle for further functionalization. These findings underscore the versatility of 2172175-17-4 in advancing targeted protein degradation strategies.

In addition to its synthetic applications, the compound has also been investigated for its biological activity. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain kinases, although further validation is required to confirm these observations. Researchers are particularly interested in exploring its potential as a lead compound for developing kinase inhibitors, given the structural similarity to known kinase-binding motifs.

Despite these promising developments, challenges remain in scaling up the synthesis of 2-({3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)acetic acid and optimizing its stability under physiological conditions. Future research directions may include exploring alternative protecting groups to improve solubility and bioavailability, as well as investigating its interactions with biological targets in greater detail. Overall, this compound represents a valuable tool in the chemical biology toolkit, with potential applications spanning drug discovery, bioconjugation, and beyond.